Cas no 33080-87-4 (6-Amino-2-(4-methylpiperazin-1-yl)pyrimidin-4(3H)-one)

• Product Name: 6-Amino-2-(4-methylpiperazin-1-yl)pyrimidin-4(3H)-one
• CAS No: 33080-87-4
• MF: C₉H₁₅N₅O
• MW: 209.248300790787
• MDL: MFCD09463078
• CID: 881595
• PubChem ID: 135517723
• Update Time: 2025-04-19

6-Amino-2-(4-methylpiperazin-1-yl)pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-(4-methylpiperazin-1-yl)pyrimidin-4(1H)-one
• 6-amino-2-(4-methylpiperazin-1-yl)-1H-pyrimidin-4-one
• 6-Amino-2-(4-methylpiperazin-1-yl)pyrimidin-4(3H)-one
• 4-Pyrimidinol, 6-amino-2-(4-methyl-1-piperazinyl)-
• 6-Amino-2-(4-methyl-1-piperazinyl)-4-pyrimidinol
• 6-amino-2-(4-methyl-piperazin-1-yl)-3H-pyrimidin-4-one
• AC1L3YQI
• AC1Q69PO
• NSC131388
• STK638783
• MLS000738210
• CBICTOXYRHYTBJ-UHFFFAOYSA-N
• 33080-87-4
• 6-amino-2-(4-methylpiperazin-1-yl)pyrimidin-4-ol
• 6-Amino-2-(4-methyl-1-piperazinyl)-4(3H)-pyrimidinone
• HMS2886D23
• 4-amino-2-(4-methylpiperazin-1-yl)-1H-pyrimidin-6-one
• BBL031357
• DTXSID40186736
• ZJI5H6H1IS
• AKOS002684079
• NCGC00246731-01
• SMR000528576
• NSC 131388
• CS-0314108
• VS-10444
• UNII-ZJI5H6H1IS
• 6-amino-2-(4-methylpiperazin-1-yl)-3,4-dihydropyrimidin-4-one
• ALBB-017395
• AKOS005570409
• G74005
• 6-amino-2-(4-methylpiperazin-1-yl)-3H-pyrimidin-4-one
• MFCD09463078
• CHEMBL1545303
• NSC-131388
• 4(3H)-pyrimidinone, 6-amino-2-(4-methyl-1-piperazinyl)-
• 4(1H)-Pyrimidinone, 6-amino-2-(4-methyl-1-piperazinyl)-
• STK300317

• MDL： MFCD09463078
• Inchi： 1S/C9H15N5O/c1-13-2-4-14(5-3-13)9-11-7(10)6-8(15)12-9/h6H,2-5H2,1H3,(H3,10,11,12,15)
• InChI Key： CBICTOXYRHYTBJ-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)N=C(N1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 209.12785
• Monoisotopic Mass: 209.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 74Ų

Experimental Properties

• PSA: 73.96

6-Amino-2-(4-methylpiperazin-1-yl)pyrimidin-4(3H)-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines